Cas no 2230789-56-5 (tert-butyl N-(1s,3s)-3-(N-hydroxycarbamimidoyl)cyclobutylcarbamate, cis)

• Product Name: tert-butyl N-(1s,3s)-3-(N-hydroxycarbamimidoyl)cyclobutylcarbamate, cis
• CAS No: 2230789-56-5
• MF: C₁₀H₁₉N₃O₃
• MW: 229.276162385941
• CID: 6583776
• PubChem ID: 137965621
• Update Time: 2025-05-24

tert-butyl N-(1s,3s)-3-(N-hydroxycarbamimidoyl)cyclobutylcarbamate, cis Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1s,3s)-3-(N-hydroxycarbamimidoyl)cyclobutylcarbamate, cis
• tert-butyl N-[(1s,3s)-3-(N-hydroxycarbamimidoyl)cyclobutyl]carbamate
• Carbamic acid, N-[cis-3-[(hydroxyamino)iminomethyl]cyclobutyl]-, 1,1-dimethylethyl ester
• EN300-822246
• EN300-1709441
• tert-Butyl (3-(N-hydroxycarbamimidoyl)cyclobutyl)carbamate
• tert-Butyl ((1s,3s)-3-(N-hydroxycarbamimidoyl)cyclobutyl)carbamate
• starbld0023155
• 2230789-56-5
• 2241130-08-3
• tert-butyl N-[3-(N-hydroxycarbamimidoyl)cyclobutyl]carbamate
• tert-butyl N-[3-[(Z)-N'-hydroxycarbamimidoyl]cyclobutyl]carbamate

• Inchi： 1S/C10H19N3O3/c1-10(2,3)16-9(14)12-8-4-7(5-8)6-11-13-15/h6-8,13,15H,4-5H2,1-3H3,(H,12,14)/b11-6-
• InChI Key： PKMZJOUYSVQFAN-WDZFZDKYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC(/C=N\NO)C1

Computed Properties

• Exact Mass: 229.14264148g/mol
• Monoisotopic Mass: 229.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 7.25±0.69(Predicted)

Additional information on tert-butyl N-(1s,3s)-3-(N-hydroxycarbamimidoyl)cyclobutylcarbamate, cis

Comprehensive Overview of tert-butyl N-(1s,3s)-3-(N-hydroxycarbamimidoyl)cyclobutylcarbamate, cis (CAS No. 2230789-56-5)

The compound tert-butyl N-(1s,3s)-3-(N-hydroxycarbamimidoyl)cyclobutylcarbamate, cis (CAS No. 2230789-56-5) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclobutyl core and hydroxycarbamimidoyl functional group, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this molecule due to its role in modulating enzyme activity and its potential applications in targeted therapies.

In recent years, the demand for tert-butyl N-(1s,3s)-3-(N-hydroxycarbamimidoyl)cyclobutylcarbamate, cis has grown, particularly in the context of small-molecule drug development. Its cis configuration is critical for achieving specific stereochemical outcomes in synthetic pathways. This compound is often discussed in forums and publications focusing on medicinal chemistry and structure-activity relationships (SAR), as it provides insights into how subtle structural changes can influence biological activity.

One of the most searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-(1s,3s)-3-(N-hydroxycarbamimidoyl)cyclobutylcarbamate, cis?" The answer lies in multi-step organic synthesis, often involving cyclobutane ring formation followed by selective functionalization. Another trending topic is its potential role in cancer research, where its ability to interact with specific protein targets is under investigation. These aspects make it a hot topic in both academic and industrial settings.

From an SEO perspective, keywords like "CAS 2230789-56-5 supplier", "tert-butyl N-(1s,3s)-3-(N-hydroxycarbamimidoyl)cyclobutylcarbamate synthesis", and "cis-cyclobutyl derivatives in drug discovery" are highly relevant. These terms reflect user intent, ranging from procurement to advanced research applications. By addressing these queries, this article aims to provide a comprehensive resource for chemists, pharmacologists, and industry professionals.

The stability and storage conditions of tert-butyl N-(1s,3s)-3-(N-hydroxycarbamimidoyl)cyclobutylcarbamate, cis are also frequently queried. Proper handling under inert atmospheres and low-temperature storage are recommended to maintain its integrity. Additionally, its solubility profile—often in polar aprotic solvents like DMSO or DMF—is crucial for experimental design. These practical considerations are essential for researchers aiming to incorporate this compound into their workflows.

In conclusion, tert-butyl N-(1s,3s)-3-(N-hydroxycarbamimidoyl)cyclobutylcarbamate, cis (CAS No. 2230789-56-5) represents a versatile and intriguing molecule with broad applicability in modern chemistry and life sciences. Its stereospecificity, synthetic accessibility, and biological relevance position it as a compound of enduring interest. As research progresses, its role in innovative therapeutic strategies is likely to expand, further solidifying its importance in scientific literature and industrial applications.